Cas no 1261486-79-6 (2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinonitrile)

• Product Name: 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinonitrile
• CAS No: 1261486-79-6
• MF: C₁₄H₆F₆N₂O
• MW: 332.200664043427
• CID: 4791279
• Update Time: 2025-06-12

2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinonitrile

• Inchi： 1S/C14H6F6N2O/c15-13(16,17)11-6-5-8(7-21)12(22-11)9-3-1-2-4-10(9)23-14(18,19)20/h1-6H
• InChI Key： FRBGWVQZTAVBQZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C#N)C(C2C=CC=CC=2OC(F)(F)F)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 454
• XLogP3: 4.3
• Topological Polar Surface Area: 45.9

Additional information on 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinonitrile

Introduction to 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinonitrile (CAS No. 1261486-79-6)

2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1261486-79-6, belongs to the class of nicotinonitrile derivatives, which are known for their diverse pharmacological properties. The presence of both trifluoromethoxy and trifluoromethyl substituents in its molecular framework imparts distinct electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The structural motif of 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinonitrile consists of a nicotinonitrile core, which is a derivative of pyridine, linked to a phenyl ring substituted with a trifluoromethoxy group at the 2-position and a trifluoromethyl group at the 6-position. This arrangement not only enhances the compound's lipophilicity but also introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability and binding affinity to biological targets. The trifluoromethoxy group, in particular, is frequently employed in pharmaceuticals to improve solubility and metabolic resistance, while the trifluoromethyl group can enhance binding interactions by increasing the compound's rigidity and hydrophobicity.

In recent years, there has been a growing interest in nicotinonitrile derivatives due to their potential applications in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The unique electronic properties of fluorinated aromatic compounds make them attractive for designing molecules that can interact selectively with biological receptors. For instance, studies have shown that fluorinated phenyl rings can modulate the activity of enzymes such as kinases and cytochrome P450 enzymes, which are key targets in many therapeutic areas.

One of the most compelling aspects of 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinonitrile is its potential as a scaffold for developing novel bioactive molecules. The combination of the nicotinonitrile moiety with fluorinated aromatic groups suggests that this compound may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. Preliminary computational studies have indicated that such derivatives could have favorable interactions with target proteins due to their optimized steric and electronic properties.

Moreover, the synthesis of 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinonitrile represents an advancement in fluorinated heterocyclic chemistry. The introduction of multiple fluorine atoms into a nitrogen-containing heterocycle presents synthetic challenges but also opportunities for creating highly potent and selective pharmaceutical agents. Advanced synthetic methodologies have been developed to introduce fluorine atoms at specific positions on aromatic rings with high precision, enabling the creation of structurally diverse libraries for drug discovery.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve pharmacokinetic profiles. For example, fluorine atoms can increase metabolic stability by resisting oxidation and hydrolysis, thereby extending the half-life of drugs in vivo. Additionally, fluorine substitution can enhance binding affinity by altering electron distribution within the molecule, leading to more effective interactions with biological targets. These properties make compounds like 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinonitrile valuable candidates for further exploration.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, fluorinated nicotinonitriles have shown promise as lead compounds for developing new pesticides and herbicides due to their ability to interact with biological systems at low concentrations. The unique combination of structural features in 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinonitrile suggests that it could be modified further to create derivatives with enhanced efficacy and selectivity for agricultural use.

In conclusion, 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)nicotinonitrile (CAS No. 1261486-79-6) is a structurally interesting compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular architecture, featuring both trifluoromethoxy and trifluoromethyl substituents on a nicotinonitrile backbone, makes it an attractive candidate for further investigation into drug discovery and development. As research continues to uncover new applications for fluorinated heterocyclic compounds, compounds like this one are likely to play an increasingly important role in addressing global health challenges.